Cas no 15492-52-1 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterbium)

• Product Name: Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterbium
• CAS No: 15492-52-1
• MF: C₃₃H₆₀O₆Yb
• MW: 725.865904808044
• MDL: MFCD00000034
• CID: 87561
• PubChem ID: 11787441
• Update Time: 2025-06-07

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterbium Chemical and Physical Properties

Names and Identifiers

• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterbium
• Ytterbium(THD)3
• resolve-al yb
• YtterbiumDPM
• Ytterbium 2,2,6,6-tetramethyl-3,5-heptanedionate
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterb ium(III)
• RESOLVE-AL(TM) YB
• Resolve-Al?Yb
• Tris(dipivaloylmethanato)ytterbium
• Tris(dipivaloylmethanato)ytterbium(III)
• YB(TMHD)3
• ytterbium(III) tris(tetramethylheptanedionate)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterbium(III)
• Ytterbium, tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kappaO,kappaO')-, (OC-6-11)-
• (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;ytterbium
• MFCD00000034
• 15492-52-1
• ?TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)YTTERBIUM
• Ytterbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-ko3,ko5)-,(oc-6-11)-
• 99%(REO)

• MDL： MFCD00000034
• Inchi： 1S/3C11H20O2.Yb/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/b3*8-7-;
• InChI Key： HIZKKNPMYSUCGY-LWTKGLMZSA-N
• SMILES： [Yb].O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 720.3732
• Monoisotopic Mass: 723.354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 189
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 165-168 °C(lit.)
• Boiling Point: 300°C
• Flash Point: 67.2°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 102.42
• LogP: 7.82070
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)ytterbium Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Safety Term：S24/25
• TSCA：Yes